Cas no 156867-73-1 (5-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol)

5-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core functionalized with a thiol group and a substituted phenoxymethyl moiety. This structure confers potential utility as an intermediate in agrochemical and pharmaceutical synthesis, particularly in the development of biologically active molecules. The presence of the chloro and dimethyl substituents on the phenyl ring enhances lipophilicity, which may improve membrane permeability in bioactive applications. The thiol group offers reactivity for further derivatization, enabling the synthesis of sulfides, disulfides, or metal complexes. Its stability under standard conditions and well-defined purity make it suitable for research and industrial-scale applications requiring precise chemical modifications.
5-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol structure
156867-73-1 structure
Product Name:5-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol
CAS No:156867-73-1
MF:C12H14ClN3OS
MW:283.777060031891
MDL:MFCD03943563
CID:873720
Update Time:2026-04-29

5-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-((4-Chloro-3,5-dimethylphenoxy)methyl)-4-methyl-4H-1,2,4-triazole-3-thiol
    • 3-[(4-chloro-3,5-dimethylphenoxy)methyl]-4-methyl-1H-1,2,4-triazole-5-thione
    • 5-[(4-Chloro-3,5-dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol
    • 5-[(4-chloro-3,5-dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
    • AC1MXUL8
    • ALBB-003440
    • BBL013701
    • CTK6G6100
    • MolPort-001-574-604
    • STK409077
    • ART-CHEM-BB B018124
    • CHEMBRDG-BB 3018124
    • 5-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol
    • MDL: MFCD03943563
    • Inchi: InChI=1S/C12H14ClN3OS/c1-7-4-9(5-8(2)11(7)13)17-6-10-14-15-12(18)16(10)3/h4-5H,6H2,1-3H3,(H,15,18)
    • InChI Key: XFFALXBKATXVSL-UHFFFAOYSA-N
    • SMILES: CC1=C(C(=CC(=C1)OCC2=NN=C(N2C)S)C)Cl

Computed Properties

  • Exact Mass: 283.05500
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 78.74000
  • LogP: 2.95300

5-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

5-(4-Chloro-3,5-dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol Pricemore >>

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Chemenu
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abcr
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